Cas no 2763756-10-9 (tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate)

• Product Name: tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate
• CAS No: 2763756-10-9
• MF: C₁₁H₂₁NO₄
• MW: 231.28874373436
• CID: 5559197
• PubChem ID: 165998073
• Update Time: 2025-06-14

tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate
• EN300-37323741
• 2763756-10-9

• Inchi： 1S/C11H21NO4/c1-10(2,3)16-9(14)12-5-4-11(6-13)7-15-8-11/h13H,4-8H2,1-3H3,(H,12,14)
• InChI Key： IMLJXCLGWGTFQM-UHFFFAOYSA-N
• SMILES： O1CC(CO)(CCNC(=O)OC(C)(C)C)C1

Computed Properties

• Exact Mass: 231.14705815g/mol
• Monoisotopic Mass: 231.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 243
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 67.8Ų

Additional information on tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate

Research Brief on tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate (CAS: 2763756-10-9)

In recent years, the compound tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate (CAS: 2763756-10-9) has garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique oxetane and carbamate functional groups, has shown promising potential in drug discovery and development, particularly in the synthesis of novel therapeutic agents. The oxetane moiety, known for its ability to improve metabolic stability and solubility, makes this compound a valuable intermediate in medicinal chemistry.

Recent studies have focused on the synthetic pathways and applications of tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate. A 2023 publication in the Journal of Medicinal Chemistry highlighted its role as a key intermediate in the synthesis of small molecule inhibitors targeting protein-protein interactions (PPIs). The study demonstrated that the hydroxymethyl group on the oxetane ring could be further functionalized to introduce various pharmacophores, enhancing the binding affinity and selectivity of the resulting compounds.

Another significant advancement was reported in a 2024 study published in Organic & Biomolecular Chemistry, which explored the use of this compound in the development of prodrugs. The researchers successfully leveraged the carbamate protection group to achieve controlled release of active pharmaceutical ingredients (APIs) under physiological conditions. This approach not only improved the bioavailability of the APIs but also reduced off-target effects, showcasing the compound's versatility in drug design.

In addition to its applications in drug synthesis, tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate has also been investigated for its potential in bioconjugation strategies. A recent preprint on bioRxiv detailed its use in the site-specific modification of proteins, where the oxetane ring served as a handle for click chemistry reactions. This methodology opens new avenues for the development of antibody-drug conjugates (ADCs) and other targeted therapies.

Despite these promising developments, challenges remain in the large-scale production and purification of tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate. Current synthetic routes often involve multi-step processes with moderate yields, necessitating further optimization. Researchers are actively exploring catalytic methods and flow chemistry techniques to address these limitations and streamline the compound's production.

In conclusion, tert-butyl N-{2-[3-(hydroxymethyl)oxetan-3-yl]ethyl}carbamate (CAS: 2763756-10-9) represents a versatile and valuable building block in modern pharmaceutical research. Its unique structural features and functional groups enable diverse applications, from drug discovery to bioconjugation. Ongoing studies continue to uncover new possibilities for this compound, reinforcing its importance in the field. Future research should focus on improving synthetic efficiency and expanding its utility in therapeutic development.